![molecular formula C20H22N6O2 B052217 Methylbenzoprim CAS No. 118344-71-1](/img/structure/B52217.png)
Methylbenzoprim
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methylbenzoprim is a chemical compound that belongs to the class of benzodiazepines. It is a psychoactive drug that has been extensively studied for its potential therapeutic applications in various neurological disorders. Methylbenzoprim is known for its anxiolytic, sedative, and hypnotic properties, which make it an attractive candidate for the treatment of anxiety, insomnia, and other related disorders.
Mechanism of Action
Methylbenzoprim works by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that helps to reduce the activity of the central nervous system. By enhancing the activity of GABA, Methylbenzoprim can help to reduce anxiety, induce sedation, and promote sleep.
Biochemical and Physiological Effects:
Methylbenzoprim has a number of biochemical and physiological effects on the body. It has been shown to reduce the activity of the central nervous system, which can help to reduce anxiety and induce sedation. Methylbenzoprim can also promote sleep by increasing the duration of non-REM sleep. In addition, Methylbenzoprim has been shown to have anticonvulsant properties, which make it a potential treatment for epilepsy.
Advantages and Limitations for Lab Experiments
Methylbenzoprim has a number of advantages for use in lab experiments. It is a well-studied compound that has been extensively characterized for its biochemical and physiological effects. Methylbenzoprim is also relatively easy to synthesize and purify, which makes it a convenient compound for use in lab experiments. However, there are also some limitations to the use of Methylbenzoprim in lab experiments. It can be difficult to control the dose of Methylbenzoprim, which can lead to variability in experimental results. In addition, Methylbenzoprim has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are a number of potential future directions for research on Methylbenzoprim. One area of interest is the potential use of Methylbenzoprim in the treatment of epilepsy. Further research is needed to determine the optimal dose and treatment regimen for Methylbenzoprim in this context. Another area of interest is the potential use of Methylbenzoprim in the treatment of depression and schizophrenia. These disorders are complex and multifactorial, and further research is needed to determine the potential efficacy of Methylbenzoprim in these contexts. Finally, there is also potential for the development of new analogs of Methylbenzoprim that may have improved efficacy and fewer side effects.
Synthesis Methods
The synthesis of Methylbenzoprim involves the reaction of 2-amino-5-chlorobenzophenone with methyl iodide in the presence of a strong base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain pure Methylbenzoprim.
Scientific Research Applications
Methylbenzoprim has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to be effective in the treatment of anxiety, insomnia, and other related disorders. Methylbenzoprim has also been studied for its potential use in the treatment of epilepsy, depression, and schizophrenia.
properties
CAS RN |
118344-71-1 |
---|---|
Product Name |
Methylbenzoprim |
Molecular Formula |
C20H22N6O2 |
Molecular Weight |
378.4 g/mol |
IUPAC Name |
5-[4-[benzyl(methyl)amino]-3-nitrophenyl]-6-ethylpyrimidine-2,4-diamine |
InChI |
InChI=1S/C20H22N6O2/c1-3-15-18(19(21)24-20(22)23-15)14-9-10-16(17(11-14)26(27)28)25(2)12-13-7-5-4-6-8-13/h4-11H,3,12H2,1-2H3,(H4,21,22,23,24) |
InChI Key |
NUFNKYNBZYIQDG-UHFFFAOYSA-N |
SMILES |
CCC1=C(C(=NC(=N1)N)N)C2=CC(=C(C=C2)N(C)CC3=CC=CC=C3)[N+](=O)[O-] |
Canonical SMILES |
CCC1=C(C(=NC(=N1)N)N)C2=CC(=C(C=C2)N(C)CC3=CC=CC=C3)[N+](=O)[O-] |
Other CAS RN |
118344-71-1 |
synonyms |
methylbenzoprim |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.